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Compound Focus: Methyl 3,4-dimethoxycinnamate

CAS No.: 5396-64-5

Cat. No.: S561321

Get Quote

Verified Chemical Identifiers

The table below consolidates the key identifying information for Methyl 3,4-dimethoxycinnamate from the

search results.

Property Value

CAS Number 5396-64-5 [1] [2]

Molecular Formula C12H14O4 [1] [3] [2]

Molecular Weight 222.24 g/mol [1] [3] [2]

IUPAC Name methyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate [1] [2]

Common
Synonyms

Methyl 3,4-dimethoxycinnamate; 3,4-O-Dimethylcaffeic acid methyl ester [1] [4]
[2]
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Specific thermal properties like melting point, boiling point, and flash point are listed as "N/A" (Not

Available) in the major chemical databases consulted [2]. The available data is primarily focused on its

biological activities and structural characteristics:

Biological Activity: It is identified as an inhibitor of uredospore germination (a type of fungal spore)

and also inhibits global DNA methylation in Hep3B cells (a human liver cancer cell line) [1] [2].
Structural Data: Detailed NMR chemical shift data is available from the Biological Magnetic

Resonance Data Bank (BMRB), which is useful for confirming the compound's structure [3].
Related Compound Data: Research on a similar compound, Methyl-E-4-methoxycinnamate (a

common sunscreen agent), discusses its excited-state dynamics and photostability [5]. However, this
does not directly provide thermodynamic data for the 3,4-dimethoxy variant.

Methodology for Experimental Determination

For researchers needing to obtain this data, the diagram below outlines a potential experimental workflow.
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Experimental workflow for determining the thermal properties of a compound using TGA and DSC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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